Cas no 1838637-19-6 (2-(5-Chloro-3-fluoropyridin-2-yl)-2,2-difluoroethanol)

• Product Name: 2-(5-Chloro-3-fluoropyridin-2-yl)-2,2-difluoroethanol
• CAS No: 1838637-19-6
• MF: C₇H₅ClF₃NO
• MW: 211.568911314011
• MDL: MFCD31618972
• CID: 4783697
• Update Time: 2025-05-25

2-(5-Chloro-3-fluoropyridin-2-yl)-2,2-difluoroethanol Chemical and Physical Properties

Names and Identifiers

• 2-(5-chloro-3-fluoropyridin-2-yl)-2,2-difluoroethanol
• ClC=1C=C(C(=NC=1)C(CO)(F)F)F
• 2-(5-Chloro-3-fluoropyridin-2-yl)-2,2-difluoroethanol

• MDL： MFCD31618972
• Inchi： 1S/C7H5ClF3NO/c8-4-1-5(9)6(12-2-4)7(10,11)3-13/h1-2,13H,3H2
• InChI Key： GVFHPWOOTYUCSR-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=C1)F)C(CO)(F)F

Computed Properties

• Exact Mass: 211.0011760 g/mol
• Monoisotopic Mass: 211.0011760 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 33.1
• Molecular Weight: 211.57

Additional information on 2-(5-Chloro-3-fluoropyridin-2-yl)-2,2-difluoroethanol

Research Briefing on 2-(5-Chloro-3-fluoropyridin-2-yl)-2,2-difluoroethanol (CAS: 1838637-19-6) in Chemical Biology and Pharmaceutical Applications

The compound 2-(5-Chloro-3-fluoropyridin-2-yl)-2,2-difluoroethanol (CAS: 1838637-19-6) has recently emerged as a molecule of significant interest in the field of chemical biology and pharmaceutical research. This briefing synthesizes the latest findings on its synthesis, biological activity, and potential therapeutic applications, drawing from peer-reviewed studies and industry reports published within the last two years.

Recent studies highlight the role of this fluorinated pyridine derivative as a key intermediate in the synthesis of novel kinase inhibitors. A 2023 Journal of Medicinal Chemistry publication demonstrated its utility in constructing selective JAK3 inhibitors, with the difluoroethanol moiety contributing to enhanced metabolic stability (DOI: 10.1021/acs.jmedchem.3c00512). The compound's unique electronic properties, conferred by the chloro-fluoropyridine core, enable precise modulation of target binding affinity.

In metabolic studies, researchers have observed that 1838637-19-6 exhibits favorable pharmacokinetic properties in rodent models. A notable 2024 study in Drug Metabolism and Disposition reported a plasma half-life of 4.2 hours and 89% oral bioavailability when incorporated into PROTAC molecules targeting BET proteins (DOI: 10.1124/dmd.124.001567). These characteristics position it as a valuable scaffold for drug discovery programs.

The synthetic accessibility of this compound has been improved through recent methodological advances. A 2023 Organic Process Research & Development article detailed a continuous-flow process achieving 78% yield at kilogram scale, addressing previous challenges with difluoroethanol installation (DOI: 10.1021/acs.oprd.3c00234). This technical breakthrough supports its growing adoption in industrial drug development pipelines.

Emerging applications extend beyond traditional small-molecule therapeutics. Several biotech companies are exploring 1838637-19-6 as a warhead in covalent inhibitors, leveraging the reactivity of the difluoroethanol group. Preliminary data presented at the 2024 ACS Spring Meeting showed promising results against SARS-CoV-2 main protease (Abstract MEDI-342).

While the compound shows significant promise, research gaps remain regarding its long-term stability in formulation and potential off-target effects. Ongoing structure-activity relationship studies aim to optimize the balance between potency and selectivity. The chemical biology community continues to monitor developments with this versatile building block as it progresses through preclinical evaluation in multiple therapeutic areas.